2-Amino-4-(4-butylphenyl)thiophene-3-carbonitrile
Overview
Description
Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Synthesis Analysis
Thiophene derivatives are synthesized by heterocyclization of various substrates . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .Chemical Reactions Analysis
The condensation reaction, including Gewald , are typical and significant synthetic methods to thiophene derivatives .Scientific Research Applications
2-Amino-4-(4-butylphenyl)thiophene-3-carbonitrile: Potential Scientific Research Applications
While specific applications for 2-Amino-4-(4-butylphenyl)thiophene-3-carbonitrile are not detailed in the available literature, we can infer potential applications based on the general properties of thiophene derivatives and their known uses in various fields. Below are some potential applications categorized by field:
Medicinal Chemistry: Thiophene derivatives have been studied for their potential as biologically active compounds. They may serve as precursors or intermediates in the synthesis of pharmaceuticals with a variety of biological effects, such as anti-inflammatory, anticancer, or anesthetic properties .
Proteomics Research: As a biochemical available from suppliers like Santa Cruz Biotechnology, this compound could be used in proteomics research to study protein interactions and functions .
Material Science: Thiophene-based compounds can be used in the development of novel materials with specific electronic or photonic properties, potentially useful in semiconductors or organic light-emitting diodes (OLEDs).
Agricultural Chemistry: Some thiophene derivatives act as metal complexing agents and have been developed for use in insecticides .
Future Directions
Mechanism of Action
Target of Action
Thiophene derivatives, which 2-amino-4-(4-butylphenyl)thiophene-3-carbonitrile is a part of, have been known to exhibit a variety of biological effects .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways .
Result of Action
Thiophene derivatives are known to have a variety of pharmacological properties .
properties
IUPAC Name |
2-amino-4-(4-butylphenyl)thiophene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2S/c1-2-3-4-11-5-7-12(8-6-11)14-10-18-15(17)13(14)9-16/h5-8,10H,2-4,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNLLHBMJPBKKNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)C2=CSC(=C2C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[(2-Methyl-1,3-thiazol-4-YL)methyl]thio}-1,3,4-thiadiazol-2-amine](/img/structure/B1332682.png)
![1-[4-nitro-2-(trifluoromethyl)phenyl]-1H-imidazole](/img/structure/B1332687.png)
